![molecular formula C19H19N3OS B2934894 2-phenyl-2-(1H-pyrrol-1-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide CAS No. 1257546-57-8](/img/structure/B2934894.png)
2-phenyl-2-(1H-pyrrol-1-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Some general properties can be predicted based on the groups present in the compound. For example, the presence of a phenyl group could contribute to the compound’s aromaticity and stability, while the nitrogen in the pyrrole and thiazole rings could participate in hydrogen bonding, affecting the compound’s solubility .Scientific Research Applications
Synthesis and Kinase Inhibitory Activities
Compounds similar to 2-phenyl-2-(1H-pyrrol-1-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide, specifically thiazolyl N-benzyl-substituted acetamide derivatives, have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. These derivatives, by inhibiting the Src kinase, exhibit potential in cancer treatment by inhibiting cell proliferation in various cancer cell lines, including colon carcinoma, breast carcinoma, and leukemia (Fallah-Tafti et al., 2011).
Heterocyclic Compound Synthesis
The compound serves as a precursor in the synthesis of various heterocyclic compounds incorporating antipyrine moiety. These synthesized heterocyclic structures have been characterized and evaluated for their antimicrobial activities, showcasing the compound's utility in developing new antimicrobial agents (Bondock et al., 2008).
Antitumor Activity Evaluation
Derivatives of similar structures have been synthesized and screened for antitumor activity in vitro against human tumor cell lines. Specific derivatives have shown considerable anticancer activity against some cancer cell lines, highlighting the potential of these compounds in cancer therapy (Yurttaş et al., 2015).
Novel Heterocyclic Compounds Synthesis for Antiproliferative Activity
The synthesis of novel heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, a similar compound, resulted in a diverse range of products with significant antiproliferative activity against various human cancer cell lines, demonstrating the compound's versatility in medicinal chemistry (Shams et al., 2010).
Coordination Complexes and Antioxidant Activity
Pyrazole-acetamide derivatives, akin to the compound , have been used to synthesize coordination complexes with Co(II) and Cu(II). These complexes have been evaluated for their antioxidant activity, offering insights into the compound's potential application in developing novel antioxidant agents (Chkirate et al., 2019).
properties
IUPAC Name |
2-phenyl-2-pyrrol-1-yl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3OS/c23-18(21-19-20-15-10-4-5-11-16(15)24-19)17(22-12-6-7-13-22)14-8-2-1-3-9-14/h1-3,6-9,12-13,17H,4-5,10-11H2,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVJJPDRVRHKMOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)N=C(S2)NC(=O)C(C3=CC=CC=C3)N4C=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.